Cas no 1261888-99-6 (95%)

• Product Name: 95%
• CAS No: 1261888-99-6
• MF: C₁₆H₁₈N₂O₅S
• MW: 350.389523029327
• MDL: MFCD18318781
• CID: 5158313
• Update Time: 2023-08-24

95% Chemical and Physical Properties

Names and Identifiers

• 5-(4-t-Butylsulfamoylphenyl)-6-hydroxynicotinic acid
• 95%

• MDL： MFCD18318781
• Inchi： 1S/C16H18N2O5S/c1-16(2,3)18-24(22,23)12-6-4-10(5-7-12)13-8-11(15(20)21)9-17-14(13)19/h4-9,18H,1-3H3,(H,17,19)(H,20,21)
• InChI Key： WRMXKGGHFPIFHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C(NC=C(C(=O)O)C=2)=O)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 687
• XLogP3: 1
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines